Cas no 2227832-63-3 ((2R)-4-(2,5-dimethoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol
• CAS No: 2227832-63-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6429587
• PubChem ID: 165626668
• Update Time: 2025-06-09

(2R)-4-(2,5-dimethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol
• 2227832-63-3
• EN300-1786170

• Inchi： 1S/C12H18O3/c1-9(13)4-5-10-8-11(14-2)6-7-12(10)15-3/h6-9,13H,4-5H2,1-3H3/t9-/m1/s1
• InChI Key： VZOMIDNSZHBTQH-SECBINFHSA-N
• SMILES： O[C@H](C)CCC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol

Introduction to (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol and Its Significance in Modern Chemical Research

(2R)-4-(2,5-dimethoxyphenyl)butan-2-ol, with the CAS number 2227832-63-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its specific stereochemistry and aromatic substitution pattern, has garnered attention for its potential applications in drug discovery and molecular research. The unique structural features of this compound make it a valuable tool for studying enzyme interactions, receptor binding, and metabolic pathways.

The chemical structure of (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol consists of a butan-2-ol backbone with a (2R) configuration at the second carbon atom. This configuration is crucial for its biological activity, as stereochemistry often plays a pivotal role in the efficacy and selectivity of pharmaceutical compounds. The presence of two methoxy groups at the 2 and 5 positions of the phenyl ring enhances its solubility and interaction with biological targets.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry of (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol makes it an excellent candidate for such applications. Researchers have utilized this compound in the synthesis of enantiomerically pure drugs, which are often required to achieve maximal therapeutic effects while minimizing side effects.

The pharmacological potential of (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol has been explored in various preclinical studies. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may have interactions with specific enzymes or receptors. For instance, studies have indicated that compounds with similar phenyl butan-2-ol structures can modulate neurotransmitter systems, making this compound a candidate for further investigation in neurological disorders.

One of the most exciting areas of research involving (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol is its application in the development of novel antipsychotic and antidepressant agents. The dimethoxyphenyl group is a common feature in many psychotropic drugs, known for its ability to interact with serotonin and dopamine receptors. The (R)-configuration at the chiral center further enhances its potential as a pharmacophore, offering a promising lead for drug development.

The synthesis of (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol presents an interesting challenge due to its stereospecificity. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity. These methods not only highlight the synthetic prowess required to produce such molecules but also underscore their importance in modern medicinal chemistry.

The role of computational chemistry in understanding the behavior of (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol cannot be overstated. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to drug discovery pipelines, enabling rapid screening and optimization of candidate compounds.

In conclusion, (2R)-4-(2,5-dimethoxyphenyl)butan-2-ol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents. As research continues to uncover its pharmacological properties, this molecule is poised to play a crucial role in the next generation of drug discovery efforts.